2,2-dichloro-N-(3,5-dimethoxyphenyl)acetamide

• IUPAC Name: 2,2-dichloro-N-(3,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H11Cl2NO3/c1-15-7-3-6(4-8(5-7)16-2)13-10(14)9(11)12/h3-5,9H,1-2H3,(H,13,14)
• InChI Key: CXYXGWUJRSQQGX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)NC(=O)C(Cl)Cl)OC
• Molecular Formula: C10H11Cl2NO3
• Molecular Weight: 264.10 g/mol

Description

2,2-Dichloro-N-(3,5-dimethoxyphenyl)acetamide is an organic compound with the molecular formula C10H12ClNO3 It is a derivative of acetamide, characterized by the presence of two chlorine atoms and a 3,5-dimethoxyphenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,2-dichloro-N-(3,5-dimethoxyphenyl)acetamide typically involves the reaction of 3,5-dimethoxyaniline with dichloroacetyl chloride. The reaction is carried out in the presence of a base, such as triethylamine, to neutralize the hydrochloric acid formed during the reaction. The general reaction scheme is as follows:

[ \text{3,5-dimethoxyaniline} + \text{dichloroacetyl chloride} \rightarrow \text{this compound} + \text{HCl} ]

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. This may include the use of advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2,2-Dichloro-N-(3,5-dimethoxyphenyl)acetamide can undergo various chemical reactions, including:

Substitution Reactions: The chlorine atoms can be substituted by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions.

Hydrolysis: The amide bond can be hydrolyzed to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Substitution: Reagents such as sodium methoxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride.

Hydrolysis: Acidic or basic conditions, typically using hydrochloric acid or sodium hydroxide.

Major Products Formed

Substitution: Products depend on the nucleophile used.

Oxidation: Formation of carboxylic acids or other oxidized derivatives.

Reduction: Formation of amines or other reduced derivatives.

Hydrolysis: Formation of 3,5-dimethoxyaniline and dichloroacetic acid.

Scientific Research Applications

2,2-Dichloro-N-(3,5-dimethoxyphenyl)acetamide has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2,2-dichloro-N-(3,5-dimethoxyphenyl)acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity. The exact pathways and targets depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-N-(3,5-dimethoxyphenyl)acetamide
• 2-Chloro-N-(3,4-dimethoxyphenyl)acetamide
• 2-Chloro-N-(2,4-dimethoxyphenyl)acetamide

Uniqueness

2,2-Dichloro-N-(3,5-dimethoxyphenyl)acetamide is unique due to the presence of two chlorine atoms, which can significantly influence its reactivity and interactions compared to similar compounds with only one chlorine atom. This structural difference can lead to variations in biological activity and chemical behavior.